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Compound of Interest

Compound Name: 1-Chloropentan-2-one

Cat. No.: B1354079

Technical Support Center: 1-Chloropentan-2-one

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the safe handling and storage of 1-chloropentan-2-one.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-chloropentan-2-one?

Al: 1-chloropentan-2-one is classified as a hazardous substance. The primary hazards
include:

 Skin irritation: Causes skin irritation upon contact.[1]
» Serious eye irritation: Can cause serious eye irritation.[1]
» Respiratory irritation: May cause respiratory irritation if inhaled.[1]

Q2: What personal protective equipment (PPE) is required when handling 1-chloropentan-2-
one?

A2: To minimize exposure and ensure personal safety, the following PPE is mandatory:

o Eye and Face Protection: Wear chemical safety goggles or a face shield conforming to
EN166 or equivalent standards.
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e Hand Protection: Use chemical-resistant gloves, such as nitrile rubber.

» Body Protection: A flame-retardant lab coat and appropriate protective clothing are
necessary to prevent skin contact.

o Respiratory Protection: If there is a risk of inhalation, use a full-face respirator with multi-
purpose combination (US) or type ABEK (EN 14387) respirator cartridges.

Q3: What are the proper storage conditions for 1-chloropentan-2-one?

A3: 1-chloropentan-2-one should be stored in a tightly sealed container in a dry, cool, and
well-ventilated area.[2][3][4] The recommended storage temperature is between 2-8°C.[2] It
should be stored away from incompatible materials and sources of ignition.[3][4]

Q4: What should I do in case of a spill?

A4: In the event of a spill, evacuate the area and ensure adequate ventilation. Remove all
sources of ignition. For small spills, absorb the chemical with an inert material (e.g., sand,
vermiculite) and place it in a suitable, closed container for disposal. For large spills, prevent
further leakage if it is safe to do so and avoid letting the chemical enter drains.

Q5: How should I dispose of 1-chloropentan-2-one waste?

A5: Waste containing 1-chloropentan-2-one is classified as hazardous and must be disposed
of in accordance with local, state, and federal regulations.[5] Contact a licensed chemical
waste disposal company for proper disposal.

Troubleshooting Guides
Issue: | smell a pungent odor while working with 1-chloropentan-2-one.

o Possible Cause: There may be a leak from your experimental setup or improper sealing of
the container.

e Solution:

o Immediately stop your work and ensure you are wearing appropriate respiratory
protection.
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o Check for any visible leaks in your apparatus or container.

o If aleak is found, move the setup to a fume hood and tighten all connections or transfer
the chemical to a new, secure container.

o Ensure your work area is well-ventilated.
Issue: | accidentally came into skin contact with 1-chloropentan-2-one.
e Immediate Action:
o Immediately flush the affected skin area with plenty of water for at least 15 minutes.[6]
o Remove any contaminated clothing while continuing to flush.
o Seek medical attention.
Issue: My eyes were exposed to 1-chloropentan-2-one.
e Immediate Action:

o Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting
the upper and lower eyelids.[6]

o Remove contact lenses, if present and easy to do.

o Seek immediate medical attention.

Quantitative Data Summary
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Property Value Reference
Molecular Formula CsHoCIO [21[7]
Molecular Weight 120.58 g/mol [2]

Storage Temperature 2-8°C [2]

Boiling Point 405.10 K [8]

LogP (Octanol/Water Partition
N 1.594 [€]
Coefficient)

Experimental Protocols

Protocol 1: General Handling and Dispensing

e Preparation:
o Ensure all necessary PPE is worn correctly before handling the chemical.
o Work in a well-ventilated chemical fume hood.
o Have spill containment materials readily available.

o Dispensing:

Ground and bond containers when transferring the material to prevent static discharge.[3]

[e]

o

Use non-sparking tools.[3]

[¢]

Slowly and carefully transfer the required amount of 1-chloropentan-2-one to a suitable
container.

[¢]

Avoid splashing.
» Post-Dispensing:

o Tightly seal the primary container immediately after use.
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o Clean any minor drips or spills in the fume hood using an appropriate absorbent material.

o Wash hands thoroughly after handling.

Visualizations
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Caption: Workflow for the safe handling of 1-chloropentan-2-one.
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Caption: Troubleshooting decision tree for common issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling and storage procedures for 1-
chloropentan-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1354079#safe-handling-and-storage-procedures-for-
1-chloropentan-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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